Cas no 42731-39-5 (sodium 3-oxo-3-phenylprop-1-en-1-olate)

sodium 3-oxo-3-phenylprop-1-en-1-olate structure
42731-39-5 structure
Product Name:sodium 3-oxo-3-phenylprop-1-en-1-olate
CAS No:42731-39-5
MF:C9H7NaO2
MW:170.140453577042
CID:2688491
PubChem ID:6374392
Update Time:2023-11-27

sodium 3-oxo-3-phenylprop-1-en-1-olate Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxyacrylophenone sodium salt
    • Acrylophenone, 3-hydroxy-, sodium salt
    • sodium 3-oxo-3-phenylprop-1-en-1-olate
    • 3-Hydroxy-1-phenyl-2-propen-1-one sodium salt
    • 2-Propen-1-one, 3-hydroxy-1-phenyl-, sodium salt
    • sodium (E)-3-oxo-3-phenylprop-1-en-1-olate
    • SBB017286
    • ST078244
    • 1-Phenyl-3-(sodiooxy)-2-propene-1-one
    • sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate
    • Inchi: 1S/C9H8O2.Na/c10-7-6-9(11)8-4-2-1-3-5-8;/h1-7,10H;/q;+1/p-1/b7-6+;
    • InChI Key: PEVYPQDPWKPGJN-UHDJGPCESA-M
    • SMILES: [Na+].O=C(/C=C/[O-])C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Topological Polar Surface Area: 40.1

sodium 3-oxo-3-phenylprop-1-en-1-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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sodium 3-oxo-3-phenylprop-1-en-1-olate
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$199.0 2023-05-02
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